Cas no 2034749-29-4 (1-(3-chloro-1-benzothiophen-2-yl)methylpiperazine dihydrochloride)

• Product Name: 1-(3-chloro-1-benzothiophen-2-yl)methylpiperazine dihydrochloride
• CAS No: 2034749-29-4
• MF: C₁₃H₁₇Cl₃N₂S
• MW: 339.711478948593
• MDL: MFCD32647909
• CID: 5683798
• PubChem ID: 120021410
• Update Time: 2025-05-19

1-(3-chloro-1-benzothiophen-2-yl)methylpiperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[(3-Chloro-1-benzothiophen-2-yl)methyl]piperazine;dihydrochloride
• AKOS026017886
• 1-[(3-chloro-1-benzothiophen-2-yl)methyl]piperazine dihydrochloride
• 2034749-29-4
• EN300-26572928
• 1-(3-chloro-1-benzothiophen-2-yl)methylpiperazine dihydrochloride

• MDL： MFCD32647909
• Inchi： 1S/C13H15ClN2S.2ClH/c14-13-10-3-1-2-4-11(10)17-12(13)9-16-7-5-15-6-8-16;;/h1-4,15H,5-9H2;2*1H
• InChI Key： MBZQBEZVDIBRKR-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC=CC=2SC=1CN1CCNCC1.Cl.Cl

Computed Properties

• Exact Mass: 338.017803g/mol
• Monoisotopic Mass: 338.017803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.5Ų

Additional information on 1-(3-chloro-1-benzothiophen-2-yl)methylpiperazine dihydrochloride

Introduction to 1-(3-chloro-1-benzothiophen-2-yl)methylpiperazine dihydrochloride (CAS No. 2034749-29-4)

1-(3-chloro-1-benzothiophen-2-yl)methylpiperazine dihydrochloride, identified by its CAS number 2034749-29-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine class, a structural motif widely recognized for its pharmacological activity. The presence of a benzothiophene core and a chloro substituent at the 3-position of the benzothiophene ring introduces unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery.

The dihydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for formulation development and biological studies. This property allows for easier administration and improved bioavailability, which are essential considerations in the design of new therapeutic agents. The combination of these structural features positions 1-(3-chloro-1-benzothiophen-2-yl)methylpiperazine dihydrochloride as a versatile scaffold for the development of novel compounds with potential applications in various therapeutic areas.

In recent years, there has been growing interest in exploring the pharmacological properties of piperazine derivatives, particularly those incorporating heterocyclic structures such as benzothiophene. These derivatives have shown promise in modulating neurotransmitter systems, making them relevant for the treatment of neurological and psychiatric disorders. The specific substitution pattern in 1-(3-chloro-1-benzothiophen-2-yl)methylpiperazine dihydrochloride may contribute to its ability to interact with target receptors, potentially leading to effects on pathways involved in mood regulation, cognition, and pain perception.

Current research in this area is focused on understanding the molecular interactions and mechanisms of action of such compounds. Studies have begun to explore how the chloro group and the benzothiophene moiety influence binding affinity and selectivity at various receptor targets. Preliminary findings suggest that this compound may exhibit properties similar to known therapeutic agents used in the management of conditions such as depression, anxiety, and chronic pain. However, further investigation is required to fully elucidate its pharmacological profile and potential clinical applications.

The synthesis of 1-(3-chloro-1-benzothiophen-2-yl)methylpiperazine dihydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the chloro substituent at the benzothiophene ring necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, including catalytic methods and protecting group strategies, have been employed to achieve the desired structure efficiently.

The availability of this compound as a pure chemical entity allows researchers to conduct detailed biochemical and pharmacological studies. These studies aim to identify specific binding sites and understand how the compound interacts with biological systems at the molecular level. Such information is crucial for designing next-generation drugs with improved efficacy and reduced side effects.

From a medicinal chemistry perspective, 1-(3-chloro-1-benzothiophen-2-yl)methylpiperazine dihydrochloride represents an interesting example of how structural modifications can influence pharmacological activity. The integration of different heterocyclic systems into a single molecular framework can lead to synergistic effects that enhance therapeutic potential. This approach aligns with contemporary trends in drug discovery, where complex molecular architectures are designed to achieve optimal pharmacokinetic and pharmacodynamic properties.

In conclusion, 1-(3-chloro-1-benzothiophen-2-yl)methylpiperazine dihydrochloride (CAS No. 2034749-29-4) is a structurally unique compound with potential applications in pharmaceutical research. Its chemical composition and physicochemical properties make it an attractive candidate for further exploration in drug development. As research continues to uncover new insights into its pharmacological effects, this compound may contribute valuable insights into the design of future therapeutic agents targeting neurological and psychiatric disorders.